Cas no 1261753-24-5 (5-Bromo-3-methoxypyridine-2-sulfonyl chloride)

• Product Name: 5-Bromo-3-methoxypyridine-2-sulfonyl chloride
• CAS No: 1261753-24-5
• MF: C₆H₅BrClNO₃S
• MW: 286.53079867363
• MDL: MFCD18410579
• CID: 4799079
• Update Time: 2025-11-02

5-Bromo-3-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methoxypyridine-2-sulfonyl chloride

• MDL： MFCD18410579
• Inchi： 1S/C6H5BrClNO3S/c1-12-5-2-4(7)3-9-6(5)13(8,10)11/h2-3H,1H3
• InChI Key： QTEPOYQMZWQNHJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-3-methoxypyridine-2-sulfonyl chloride

Comprehensive Overview of 5-Bromo-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1261753-24-5)

5-Bromo-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1261753-24-5) is a highly versatile sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic sulfonates, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique structural features, including the bromine and methoxy substituents, make it a valuable building block for designing drug candidates and specialty chemicals.

The growing demand for pyridine-based sulfonyl chlorides like 5-Bromo-3-methoxypyridine-2-sulfonyl chloride is driven by their applications in medicinal chemistry and material science. Researchers frequently search for "sulfonation reagents" or "pyridine derivatives for drug synthesis," highlighting its relevance in modern R&D. This compound’s CAS No. 1261753-24-5 is often queried in databases for structure-activity relationship (SAR) studies, underscoring its importance in optimizing lead compounds.

One of the trending topics in organic synthesis is the development of green chemistry protocols. 5-Bromo-3-methoxypyridine-2-sulfonyl chloride aligns with this trend as it enables efficient one-pot reactions, reducing waste and improving yields. Users often ask, "How to handle sulfonyl chlorides safely?" or "What are the alternatives to toxic sulfonating agents?"—questions that reflect the industry’s shift toward sustainable methodologies.

In pharmaceutical applications, this compound is a key precursor for kinase inhibitors and antibacterial agents. Its bromine atom facilitates further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are frequently explored in "small molecule drug discovery" forums, making CAS No. 1261753-24-5 a hotspot for patent filings and academic publications.

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In summary, 5-Bromo-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1261753-24-5) is a critical tool for researchers focusing on heterocyclic chemistry and drug development. Its adaptability, combined with industry trends like green synthesis and fragment-based drug design, ensures its continued prominence in scientific literature and commercial catalogs.